Cas no 1227780-71-3 (4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid)

• Product Name: 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid
• CAS No: 1227780-71-3
• MF: C₄₈H₃₀O₈S₂
• MW: 798.877010822296
• CID: 4730378
• PubChem ID: 101503744
• Update Time: 2025-06-09

4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid
• 5',5''''-([2,2'-Bithiophene]-5,5'-diyl)bis(([1,1':3',1''-terphenyl]-4,4''-dicarboxylic acid))
• CS-0142627
• 4-[3-[5-[5-[3,5-bis(4-carboxyphenyl)phenyl]thiophen-2-yl]thiophen-2-yl]-5-(4-carboxyphenyl)phenyl]benzoic acid
• BS-45852
• 3'-{5'-[4'-carboxy-5-(4-carboxyphenyl)-[1,1'-biphenyl]-3-yl]-[2,2'-bithiophen]-5-yl}-5'-(4-carboxyphenyl)-[1,1'-biphenyl]-4-carboxylic acid
• 1227780-71-3
• 1,1':3',1''-Terphenyl]-4,4''-dicarboxylic acid, 5',5''''-[2,2'-bithiophene]-5,5'-diylbis-
• F75967
• YSCK0561

• Inchi： 1S/C48H30O8S2/c49-45(50)31-9-1-27(2-10-31)35-21-36(28-3-11-32(12-4-28)46(51)52)24-39(23-35)41-17-19-43(57-41)44-20-18-42(58-44)40-25-37(29-5-13-33(14-6-29)47(53)54)22-38(26-40)30-7-15-34(16-8-30)48(55)56/h1-26H,(H,49,50)(H,51,52)(H,53,54)(H,55,56)
• InChI Key： GKWYSCVAKDIDDN-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=C(C2C=CC(C(=O)O)=CC=2)C=C(C2C=CC(C(=O)O)=CC=2)C=1)C1=CC=C(C2C=C(C3C=CC(C(=O)O)=CC=3)C=C(C3C=CC(C(=O)O)=CC=3)C=2)S1

Computed Properties

• Exact Mass: 798.13821026 g/mol
• Monoisotopic Mass: 798.13821026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 58
• Rotatable Bond Count: 11
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 206
• Molecular Weight: 798.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid

Introduction to 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic Acid (CAS No. 1227780-71-3)

4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid (CAS No. 1227780-71-3) is a complex organic compound that has garnered significant attention in the fields of materials science and organic chemistry due to its unique structural and electronic properties. This compound is a member of the conjugated polycyclic aromatic hydrocarbons (PAHs) family and is characterized by its extended π-electron system, which confers it with exceptional optical and electronic characteristics.

The molecular structure of 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid consists of four benzoic acid moieties attached to a central bithiophene core through benzene rings. This arrangement provides a rigid and planar structure that facilitates efficient π-π stacking interactions, making it an ideal candidate for various applications in organic electronics and photovoltaics.

Recent research has highlighted the potential of this compound in the development of organic field-effect transistors (OFETs), organic photovoltaic cells (OPVs), and organic light-emitting diodes (OLEDs). The high electron mobility and excellent charge transport properties of 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid make it particularly suitable for these applications. Studies have shown that devices incorporating this compound exhibit improved performance metrics such as higher current densities and better stability under operational conditions.

In the context of organic photovoltaics (OPVs), 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid has been explored as an acceptor material due to its strong electron-withdrawing nature and broad absorption spectrum. When paired with appropriate donor materials such as poly(3-hexylthiophene) (P3HT), it has demonstrated promising power conversion efficiencies (PCEs) in bulk heterojunction solar cells. The ability to fine-tune the electronic properties through chemical modifications further enhances its versatility in OPV applications.

The optical properties of 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid are also noteworthy. It exhibits strong absorption in the visible and near-infrared regions of the electromagnetic spectrum, making it a valuable chromophore for various optoelectronic devices. Additionally, its fluorescence properties have been investigated for potential use in sensing and imaging applications.

Beyond its applications in electronics and photovoltaics, 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid has also been studied for its potential in supramolecular chemistry. The rigid and planar structure facilitates the formation of well-defined supramolecular assemblies through non-covalent interactions such as hydrogen bonding and van der Waals forces. These assemblies can be used to create functional materials with tailored properties for specific applications.

The synthesis of 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid typically involves multi-step procedures that include the formation of the central bithiophene core followed by the attachment of the benzoic acid moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound with high purity and yield. These improvements have facilitated its broader adoption in both academic research and industrial applications.

In conclusion, 4,4',4'',4'''-(2,2'-Bithiophene-5,5'-diyl)bis(benzene-1,3,5-triyl)tetrakisbenzoic acid (CAS No. 1227780-71-3) is a versatile compound with a wide range of potential applications in materials science and organic chemistry. Its unique structural features and excellent electronic properties make it an attractive candidate for use in organic electronics, photovoltaics, optoelectronics, and supramolecular chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.